![molecular formula C18H15F2NO4S B2470280 N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide CAS No. 863023-00-1](/img/structure/B2470280.png)
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide, also known as DMF-DTB, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have several biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide is not fully understood. However, it has been suggested that N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide may inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cholinesterase and acetylcholinesterase. Additionally, N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide has been found to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide in lab experiments is that it has been shown to have low toxicity in vitro. However, one limitation is that N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide has poor solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the investigation of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide. One potential direction is to further investigate its potential use as a cancer therapy. Additionally, N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide could be investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Further research could also be conducted to better understand the mechanism of action of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide and to identify potential targets for its activity.
In conclusion, N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide is a promising compound that has been widely studied for its potential use in scientific research. Its biochemical and physiological effects make it a potential candidate for further investigation in various fields of study. Further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide involves the reaction of 2,6-difluorobenzoyl chloride with 4-methoxyaniline, followed by the reaction of the resulting intermediate with 2,3-dihydrothiophene-1,1-dioxide. This method has been reported to yield N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide with high purity and yield.
Scientific Research Applications
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide has been investigated for its potential use in various scientific research applications. One such application is in the study of cancer. N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide has been found to inhibit the growth of cancer cells in vitro, making it a potential candidate for further investigation as a cancer therapy.
properties
IUPAC Name |
N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F2NO4S/c1-25-14-7-5-12(6-8-14)21(13-9-10-26(23,24)11-13)18(22)17-15(19)3-2-4-16(17)20/h2-10,13H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLOOUQQNJRRYGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,6-difluoro-N-(4-methoxyphenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.